N-(5-chloro-2-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanamide

• Molecular Formula: C18H17ClN4O2
• Molecular Weight: 356.8 g/mol
• IUPAC Name: N-(5-chloro-2-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanamide
• InChI: InChI=1S/C18H17ClN4O2/c1-12-7-8-14(19)10-15(12)21-16(24)5-2-6-17-22-18(23-25-17)13-4-3-9-20-11-13/h3-4,7-11H,2,5-6H2,1H3,(H,21,24)
• InChI Key: OVCBOWRVVDLJFL-UHFFFAOYSA-N
• SMILES: CC1=C(C=C(C=C1)Cl)NC(=O)CCCC2=NC(=NO2)C3=CN=CC=C3

Description

N-(5-chloro-2-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanamide, also known as CPOB, is a chemical compound that has been studied for its potential use as a therapeutic agent. CPOB belongs to the class of oxadiazole compounds, which have been shown to exhibit a variety of biological activities, including anti-inflammatory and anti-cancer properties. In

Mechanism Of Action

The mechanism of action of N-(5-chloro-2-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanamide is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways. One study found that N-(5-chloro-2-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanamide inhibits the activity of the enzyme phosphodiesterase 4 (PDE4), which is involved in the regulation of inflammation. Other studies have suggested that N-(5-chloro-2-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanamide may inhibit the activity of certain protein kinases, which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
N-(5-chloro-2-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanamide has been shown to exhibit a variety of biochemical and physiological effects in vitro and in vivo. In cancer cells, N-(5-chloro-2-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanamide has been shown to inhibit cell growth and induce apoptosis, or programmed cell death. In inflammatory cells, N-(5-chloro-2-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanamide has been shown to inhibit the production of inflammatory cytokines and chemokines. In animal models, N-(5-chloro-2-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanamide has been shown to reduce the severity of inflammation and improve symptoms of inflammatory diseases.

Advantages And Limitations For Lab Experiments

One advantage of using N-(5-chloro-2-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanamide in lab experiments is that it has been shown to exhibit potent biological activity at relatively low concentrations. This makes it a useful tool for studying the mechanisms of action of certain enzymes and signaling pathways. However, one limitation of using N-(5-chloro-2-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanamide is that its effects may be cell-type specific, meaning that it may not exhibit the same effects in all cell types. Additionally, more research is needed to fully understand the safety and toxicity profile of N-(5-chloro-2-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanamide.

Future Directions

There are several future directions for research on N-(5-chloro-2-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanamide. One area of interest is the development of more potent and selective analogs of N-(5-chloro-2-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanamide, which may exhibit improved therapeutic properties. Another area of interest is the identification of specific enzymes and signaling pathways that are targeted by N-(5-chloro-2-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanamide, which may lead to the development of more targeted therapies for cancer and inflammatory diseases. Finally, more research is needed to fully understand the safety and toxicity profile of N-(5-chloro-2-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanamide, which will be important for its potential use as a therapeutic agent.

Synthesis Methods

The synthesis of N-(5-chloro-2-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanamide has been described in several research articles. One such method involves the reaction of 5-chloro-2-methylbenzoic acid with thionyl chloride to form 5-chloro-2-methylbenzoyl chloride. This intermediate is then reacted with 3-aminopyridine and potassium carbonate to form the corresponding 3-(5-chloro-2-methylphenyl)-1H-pyridin-2-one. The final step involves the reaction of this intermediate with 4-chlorobutanoyl chloride and sodium azide to form N-(5-chloro-2-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanamide.

Scientific Research Applications

N-(5-chloro-2-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanamide has been studied for its potential use as a therapeutic agent in several areas of research. One such area is cancer research, where N-(5-chloro-2-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanamide has been shown to inhibit the growth of cancer cells in vitro and in vivo. N-(5-chloro-2-methylphenyl)-4-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)butanamide has also been studied for its anti-inflammatory properties, with some research suggesting that it may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis.